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Compound of Interest

Compound Name:
2-Chloro-N-methyl-6-

nitrobenzylamine

CAS No.: 94108-15-3

Cat. No.: B12669550

Get Quote

Part 1: Executive Sourcing Strategy (The "Buy"
Directive)
Current Market Status: 2-Chloro-N-methyl-6-nitrobenzylamine (Secondary Amine) is

currently classified as a Non-Catalog / Make-on-Demand item by major global distributors

(Sigma-Aldrich, MolPort, eMolecules). Direct stock availability is negligible due to its specific

nature as a highly functionalized intermediate, often unstable over long-term storage compared

to its precursors.

The Strategic Solution: Do not attempt to source the final amine directly unless lead times of 8-

12 weeks (Custom Synthesis) are acceptable. Instead, the optimal strategy is to source the

stable precursor and perform a validated 1-step conversion in-house.

Decision Matrix: Make vs. Buy
The following decision tree outlines the most efficient path to acquiring the target compound

based on your laboratory's capabilities.
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Need 2-Chloro-N-methyl-6-nitrobenzylamine

Check Major Catalogs
(CAS Search)

Status: Non-Stock / Custom Only

Select Sourcing Path

Path A: In-House Synthesis
(Recommended)

High Urgency / Chemist Available

Path B: Custom Synthesis (CRO)

No Lab Access / High Budget

Source Precursor 1:
2-Chloro-6-nitrobenzaldehyde

(CAS 6361-22-4)

Method A: Reductive Amination
(Higher Purity)

Source Precursor 2:
2-Chloro-6-nitrobenzyl bromide

(CAS 56433-01-3)

Method B: Substitution
(Faster, Lower Purity)

Contact Wuxi / Enamine
Lead Time: 8-12 Weeks

Cost: High ($2k+)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for 2-Chloro-N-methyl-6-nitrobenzylamine.
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Part 2: Precursor Sourcing (The "Where to Buy")
The most reliable route is to purchase 2-Chloro-6-nitrobenzaldehyde (CAS 6361-22-4). It is

stable, widely available, and avoids the lachrymatory hazards of the benzyl bromide alternative.

Primary Target: 2-Chloro-6-nitrobenzaldehyde
CAS: 6361-22-4 Purity Required: ≥97% (HPLC) Typical Cost: $50 - $150 / 5g

Supplier Tier Vendor Name Reliability
Typical Lead
Time

Notes

Tier 1 (Global)
Thermo Scientific

(Alfa Aesar)
High 2-5 Days

Catalog #14775.

Consistent stock

in EU/US.

Tier 1 (Global) Sigma-Aldrich High 2-5 Days

Often listed

under "Rare

Chemicals" or

"AldrichCPR".

Tier 2 (Bulk) BLD Pharm Medium 1-2 Weeks

Good for >100g

orders. Catalog

#BD16643.

Tier 2

(Aggregator)
Combi-Blocks High 3-7 Days

Excellent price-

per-gram.

Catalog #QA-

4552.

Secondary Target: 2-Chloro-6-nitrobenzyl bromide
CAS: 56433-01-3 Warning: Potent lachrymator (tear gas effect). Handle with extreme caution.
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Supplier Tier Vendor Name Reliability
Typical Lead
Time

Notes

Tier 2
Nanjing Fred

Tech
Medium 2-3 Weeks

Primary source

for bulk bromide.

Tier 2
Oakwood

Chemical
High 3-5 Days

US-based stock

often available.

Part 3: Technical Synthesis Guide (The "Make")
Since you likely must synthesize this, the following protocols are designed for high-fidelity

replication in a standard medicinal chemistry lab.

Method A: Reductive Amination (Recommended)
Mechanism: Formation of imine followed by in-situ reduction. Why this route? The 2,6-

disubstitution pattern creates steric hindrance. Reductive amination allows the imine to form

reversibly before "locking it in" with the hydride, preventing over-alkylation (formation of the

tertiary amine) which is a common failure mode in Method B.

Reagents:

2-Chloro-6-nitrobenzaldehyde (1.0 eq)

Methylamine (2.0M in THF or MeOH) (1.5 - 2.0 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq) or NaBH4 (cheaper, less selective)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic Acid (catalytic, 1-2 drops)

Protocol:

Imine Formation: In a dry flask, dissolve 2-Chloro-6-nitrobenzaldehyde (1.0 eq) in DCE (0.1

M concentration).
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Add Methylamine solution (1.5 eq). If using NaBH(OAc)3, add 1-2 drops of glacial acetic acid

to catalyze imine formation.

Stir at Room Temperature (RT) for 2–4 hours. Critical Step: Monitor by LCMS for

disappearance of aldehyde (m/z 186) and appearance of imine (m/z ~199).

Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise.

Warm to RT and stir overnight (12h).

Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Wash organics with Brine.[1] Dry

over Na2SO4.[1]

Purification: Flash chromatography (DCM:MeOH 95:5 + 1% NH4OH). The secondary amine

is polar; the NH4OH prevents streaking.

Method B: Nucleophilic Substitution (Alternative)
Mechanism: SN2 attack of methylamine on the benzylic halide. Risk: High risk of double

alkylation (formation of the tertiary amine dimer).

Protocol:

Dissolve Methylamine (5.0 eq - Excess is crucial) in THF at 0°C.

Dropwise add a solution of 2-Chloro-6-nitrobenzyl bromide (1.0 eq) in THF over 30 minutes.

Stir at 0°C for 1 hour, then RT for 2 hours.

Workup: Concentrate to remove excess methylamine (volatile). Partition residue between

EtOAc and Water.

Part 4: Quality Control & Validation
To ensure the integrity of your research, the synthesized material must pass the following QC

checkpoints.

1H NMR Validation (Predicted)
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The 2,6-substitution pattern creates a distinct splitting pattern.

Aromatic Region: Look for the triplet (t) at ~7.5 ppm (H-4) and two doublets (d) at ~7.7-7.9

ppm (H-3, H-5).

Benzylic Protons (CH2): Singlet at ~3.9 - 4.1 ppm. Note: If this signal splits or shifts

significantly, check for imine contamination.

N-Methyl (CH3): Singlet at ~2.4 - 2.5 ppm.

Impurity Check:

Aldehyde peak (~10.4 ppm) = Incomplete reaction.

Double benzylic set = Tertiary amine dimer (Method B failure).

LCMS Profile
Target Mass: [M+H]+ = 201.04 (approx).

Isotope Pattern: Chlorine signature is mandatory. You must see the M (100%) and M+2

(33%) peak ratio characteristic of 35Cl/37Cl.

Part 5: Safety & Handling
Nitro-benzyl halides (Method B Precursor): These are severe lachrymators (tear agents).

Open vials only in a functioning fume hood. Neutralize glassware with dilute NaOH before

removing from the hood.

Storage: The free base amine may absorb CO2 from the air (carbamate formation). Store as

the HCl salt or under Argon at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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